Cas no 38557-71-0 (2-Chloro-6-methylpyrazine)

2-Chloro-6-methylpyrazine structure
2-Chloro-6-methylpyrazine structure
Product Name:2-Chloro-6-methylpyrazine
CAS No:38557-71-0
MF:C5H5ClN2
MW:128.559599637985
MDL:MFCD00055032
CID:54883
PubChem ID:253660062
Update Time:2025-04-18

2-Chloro-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-methylpyrazine
    • 2-Methyl-6-chloropyrazine
    • 6-Chloro-2-methylpyrazine
    • AM20070350
    • AC-4622
    • 38557-71-0
    • AC-3332
    • AKOS005145566
    • 2-Chloro-6-methyl-pyrazine
    • 2-chloro-6 methylpyrazine
    • InChI=1/C5H5ClN2/c1-4-2-7-3-5(6)8-4/h2-3H,1H3
    • 2-chloranyl-6-methyl-pyrazine
    • DTXSID60428246
    • 2-Chloro-6-methylpyrazine, AldrichCPR
    • SCHEMBL238833
    • A824191
    • FT-0601985
    • CS-W000350
    • BCP04702
    • SY018894
    • EN300-73646
    • J-508974
    • Pyrazine, 2-chloro-6-methyl-
    • CKUVSPQGYLELRG-UHFFFAOYSA-
    • MFCD00055032
    • Z1162448376
    • A6524
    • PS-6268
    • C2777
    • 6-Methyl-2-chloropyrazine
    • AB02267
    • DB-010196
    • MDL： MFCD00055032
    • Inchi： 1S/C5H5ClN2/c1-4-2-7-3-5(6)8-4/h2-3H,1H3
    • InChI Key： CKUVSPQGYLELRG-UHFFFAOYSA-N
    • SMILES： ClC1=CN=CC(C)=N1
    • BRN： 108641

Computed Properties

  • Exact Mass: 128.01400
  • Monoisotopic Mass: 128.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Density: 1.235
  • Melting Point: 50.0 to 54.0 deg-C
  • Boiling Point: 83°C/35mmHg(lit.)
  • Flash Point: 73.337℃
  • PSA: 25.78000
  • LogP: 1.43840
  • Sensitiveness: Sensitive to air

2-Chloro-6-methylpyrazine Security Information

2-Chloro-6-methylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-methylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 38557-71-0 98.0%(GC)
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abcr
AB467911-1 g
2-Chloro-6-methylpyrazine, min. 95%; .
 38557-71-0
1g
 €72.60 2023-07-18
abcr
AB467911-5 g
2-Chloro-6-methylpyrazine, min. 95%; .
 38557-71-0
5g
 €96.00 2023-07-18
abcr
AB467911-10 g
2-Chloro-6-methylpyrazine, min. 95%; .
 38557-71-0
10g
 €127.20 2023-07-18

2-Chloro-6-methylpyrazine Production Method

Production Method 1

109-08-0 109-08-0
38557-71-0 38557-71-0
95-58-9 95-58-9
Reaction Conditions
1.1 Reagents: Chlorine Solvents: Carbon tetrachloride ;  60 min, -15 °C
1.2 2 h, -15 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Convenient Synthesis of Stable Deuterium-Labeled Alkylpyrazines for Use in Stable Isotope Dilution Assays
Fang, Mingchih; Cadwallader, Keith R., Journal of Agricultural and Food Chemistry, 2013, 61(15), 3580-3588

2-Chloro-6-methylpyrazine Raw materials

2-Chloro-6-methylpyrazine Preparation Products

2-Chloro-6-methylpyrazine Related Literature

  • 1. Reactions of halogenomethanes in the vapour phase. Part 4. The reactions of imidazoles with chloroform at 550 °C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and base
    Reginald E. Busby,Mohammad A. Khan,Mohammad R. Khan,John Parrick,C. J. Granville Shaw,Mohammad Iqbal J. Chem. Soc. Perkin Trans. 1 1980 1427

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